(5-Phenylisoxazol-3-yl)methyl 1-(methylsulfonyl)piperidine-4-carboxylate

• IUPAC Name: (5-phenyl-1,2-oxazol-3-yl)methyl 1-methylsulfonylpiperidine-4-carboxylate
• InChI: InChI=1S/C17H20N2O5S/c1-25(21,22)19-9-7-14(8-10-19)17(20)23-12-15-11-16(24-18-15)13-5-3-2-4-6-13/h2-6,11,14H,7-10,12H2,1H3
• InChI Key: IAVUKXJHIKCWOI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C(=O)OCC2=NOC(=C2)C3=CC=CC=C3
• Molecular Formula: C17H20N2O5S
• Molecular Weight: 364.4 g/mol

Description

“(5-Phenylisoxazol-3-yl)methyl 1-(methylsulfonyl)piperidine-4-carboxylate” is a chemical compound with the molecular formula C17H20N2O5S and a molecular weight of 364.42. It belongs to the family of isoxazole derivatives, which are five-membered heterocycles with one oxygen atom and one nitrogen atom at adjacent positions. Isoxazole derivatives have been studied for decades due to their wide spectrum of biological activities and therapeutic potential.

Molecular Structure Analysis

The molecular structure of “this compound” consists of an isoxazole ring attached to a phenyl group and a piperidine ring with a carboxylate group. The isoxazole ring is a five-membered heterocycle with one oxygen atom and one nitrogen atom at adjacent positions.

Chemical Reactions Analysis

The chemistry of isoxazole derivatives involves various reactions, including substitutions on the isoxazole ring, which can impart different activities. For example, Liu et al. synthesized a series of 2-(5-methyl-3-(4-chloro/trifluoromethylphenyl)isoxazol-4-yl)-5-arylamino-1,3,4-oxadiazoles and tested for in vitro antifungal activities.

Scientific Research Applications

Cyclooxygenase-2 (COX-2) Inhibition

• Application : As a potent and selective inhibitor of COX-2, parecoxib sodium is used for parenteral administration. .

Synthesis of (3-Phenylisoxazol-5-yl)methanol Derivatives

• Procedure : Researchers have developed an efficient one-pot synthesis method using ultrasonic assistance. .

Chemical Synthesis and Material Science

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Biological Research and Proteomics

• Application : Researchers employ this compound in proteomics research. .

Medicinal Chemistry and Drug Design

• Application : Medicinal chemists explore its structure-activity relationships to design potential drugs. .

Pharmacokinetic Studies

• Application : Researchers investigate the absorption, distribution, metabolism, and excretion of this compound. .

Mechanism of Action

The mechanism of action of isoxazole derivatives can vary depending on the specific compound and its biological activity. Isoxazole derivatives have shown potential as analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant agents. The exact mechanism of action of “(5-Phenylisoxazol-3-yl)methyl 1-(methylsulfonyl)piperidine-4-carboxylate” is not specified in the available resources.

Future Directions

The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research. This could provide a low-height flying bird’s eye view of isoxazole derivatives to the medicinal chemists for the development of clinically viable drugs.